Cas no 30682-70-3 (1H-Pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dithione,1-methyl-)

• Product Name: 1H-Pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dithione,1-methyl-
• CAS No: 30682-70-3
• MF: C₆H₆N₄S₂
• MW: 198.268637180328
• CID: 316516
• PubChem ID: 135455255
• Update Time: 2025-04-19

1H-Pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dithione,1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dithione,1-methyl-
• 1-methyl-2H-pyrazolo[3,4-d]pyrimidine-4,6-dithione
• SMR002048622
• CHEMBL2140307
• NSC515405
• NSC-515405
• 30682-70-3
• DTXSID70408958
• MLS003373826

• Inchi： 1S/C6H6N4S2/c1-10-4-3(2-7-10)5(11)9-6(12)8-4/h2H,1H3,(H2,8,9,11,12)
• InChI Key： NJOOPHFHEJKSTP-UHFFFAOYSA-N
• SMILES： S=C1C2C=NN(C)C=2NC(N1)=S

Computed Properties

• Exact Mass: 198.00358
• Monoisotopic Mass: 198.003
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104A^2
• XLogP3: 0.3

Experimental Properties

• Density: 1.74
• Boiling Point: 311.3°Cat760mmHg
• Flash Point: 142.1°C
• Refractive Index: 1.896
• PSA: 39.66
• LogP: 1.68850